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Compound of Interest

Compound Name: Sulfo-Cy3 amine

Cat. No.: B611056 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Sulfo-Cy3 amine, a water-soluble fluorescent dye. The following sections detail its properties,

hazard identification, safe handling procedures, and a representative experimental protocol for

its use in bioconjugation.

Chemical and Physical Properties
Sulfo-Cy3 amine is a derivative of the cyanine dye Cy3, modified with a sulfonate group to

enhance water solubility and an amine group for conjugation to biomolecules.[1] Its bright

fluorescence in the orange-red region of the spectrum makes it a valuable tool for a variety of

fluorescence-based biological assays. Below is a summary of its key quantitative properties.
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Property Value Reference

Molecular Formula C₃₆H₅₀N₄O₇S₂ [2][3]

Molecular Weight ~714.94 g/mol [2]

Excitation Maximum (λex) ~548 - 555 nm [3]

Emission Maximum (λem) ~563 - 572 nm [3]

Molar Extinction Coefficient ~162,000 cm⁻¹M⁻¹ [3]

Fluorescence Quantum Yield ~0.1 [3]

Solubility
Well soluble in water, DMSO,

DMF, and alcohols.
[3][4]

Appearance Dark red solid

Safety and Hazard Information
While specific toxicological properties of Sulfo-Cy3 amine are not extensively documented,

available safety data sheets (SDS) for Sulfo-Cy3 and its derivatives provide important safety

information.

GHS Hazard Classification
Based on available data for similar compounds, Sulfo-Cy3 amine is classified as:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[2]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[2]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long lasting effects.

[2]

Precautionary Statements
The following precautionary measures should be taken when handling Sulfo-Cy3 amine:

P264: Wash skin thoroughly after handling.[2]
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P270: Do not eat, drink or smoke when using this product.[2]

P273: Avoid release to the environment.[2]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[2]

P330: Rinse mouth.[2]

P391: Collect spillage.[2]

P501: Dispose of contents/container to an approved waste disposal plant.[2]

First Aid Measures
Eye Contact: Remove contact lenses if present and easy to do. Immediately flush eyes with

plenty of water for at least 15 minutes. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and shoes. Rinse skin thoroughly with large

amounts of water. Seek medical attention if irritation develops.[2]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[2]

Handling and Storage
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves (e.g., nitrile rubber), and a lab coat.

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols are generated, use a

NIOSH-approved respirator.

Safe Handling Practices
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Avoid inhalation of dust or solution mists.

Avoid contact with eyes, skin, and clothing.

Use only in a chemical fume hood or well-ventilated area.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Storage Conditions
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage, it is recommended to store the solid compound at -20°C, protected

from light.[3][4]

Stock solutions should be stored at -20°C or -80°C and protected from light. Avoid repeated

freeze-thaw cycles.[1]

Experimental Protocol: Protein Labeling via
EDC/Sulfo-NHS Chemistry
This protocol describes the covalent conjugation of Sulfo-Cy3 amine to a protein with available

carboxyl groups using a two-step carbodiimide crosslinker chemistry.

Materials
Protein to be labeled (in a buffer free of amines and carboxyls, e.g., MES buffer)

Sulfo-Cy3 amine

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysulfosuccinimide (Sulfo-NHS)

Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

Coupling Buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.2-7.5)
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Quenching Solution (e.g., 1 M Tris-HCl, pH 8.0, or 1.5 M hydroxylamine, pH 8.5)

Desalting column (e.g., Sephadex G-25)

Procedure
Protein Preparation:

Dissolve the protein in Activation Buffer at a concentration of 1-10 mg/mL.

Ensure the buffer is free of extraneous amines or carboxylates.

Activation of Carboxyl Groups:

Equilibrate EDC and Sulfo-NHS to room temperature before use.

Prepare fresh solutions of EDC and Sulfo-NHS in Activation Buffer or water immediately

before use.

Add EDC and Sulfo-NHS to the protein solution. A common starting point is a 10-fold

molar excess of EDC and a 25-fold molar excess of Sulfo-NHS relative to the protein.

Incubate the reaction for 15-30 minutes at room temperature with gentle mixing.

Removal of Excess Crosslinkers (Optional but Recommended):

To prevent cross-reaction with the amine on Sulfo-Cy3, remove excess EDC and Sulfo-

NHS using a desalting column equilibrated with Coupling Buffer.

Conjugation with Sulfo-Cy3 Amine:

Dissolve Sulfo-Cy3 amine in Coupling Buffer.

Add the Sulfo-Cy3 amine solution to the activated protein solution. A 10- to 20-fold molar

excess of the dye amine over the protein is a typical starting point.

Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle

mixing, protected from light.
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Quenching the Reaction:

Add the Quenching Solution to the reaction mixture to a final concentration of 10-50 mM.

Incubate for 15-30 minutes at room temperature to deactivate any remaining active esters.

Purification of the Conjugate:

Remove unconjugated Sulfo-Cy3 amine and reaction byproducts using a desalting

column or dialysis against an appropriate storage buffer (e.g., PBS).

Collect the fractions containing the fluorescently labeled protein.

Characterization:

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for protein) and ~550 nm (for Sulfo-Cy3).

Experimental Workflow Diagram

1. Protein Preparation
(in amine/carboxyl-free buffer)

2. Activation of Carboxyls
(Add EDC and Sulfo-NHS)

Incubate 15-30 min
at RT

3. Removal of Excess
Crosslinkers (Optional)

4. Conjugation
(Add Sulfo-Cy3 amine)

If step 3 is skipped

Equilibrate in
Coupling Buffer

5. Quenching
(Add Tris or Hydroxylamine)

Incubate 2h at RT
or overnight at 4°C 6. Purification

(Desalting Column/Dialysis)

Incubate 15-30 min
at RT 7. Characterization

(Determine Degree of Labeling)

Click to download full resolution via product page

Caption: Workflow for protein labeling with Sulfo-Cy3 amine.

Disposal Considerations
Dispose of Sulfo-Cy3 amine and its waste in accordance with all applicable federal, state, and

local environmental regulations. Due to its aquatic toxicity, avoid release into the environment.

[2]

This guide is intended for informational purposes and should be supplemented with a thorough

review of the specific Safety Data Sheet provided by the supplier and adherence to all
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institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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